Cas no 2228263-14-5 (2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one)

• Product Name: 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one
• CAS No: 2228263-14-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6526699
• PubChem ID: 165673233
• Update Time: 2025-07-21

2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one
• EN300-1760738
• 2228263-14-5

• Inchi： 1S/C10H12N2O4/c1-6(11)10(13)8-4-3-7(12(14)15)5-9(8)16-2/h3-6H,11H2,1-2H3
• InChI Key： FTJUYJFUDJHHIW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(C)N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.1Ų

Additional information on 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one (CAS No. 2228263-14-5)

2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one, with the CAS number 2228263-14-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of arylpropanones, which are known for their versatile applications in medicinal chemistry and material science. The presence of both amino and nitro functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing novel therapeutics and advanced materials.

The compound's unique structure, featuring a methoxy group and a nitrophenyl moiety, contributes to its distinct chemical properties. These characteristics make it a subject of interest in drug discovery and organic synthesis. Recent studies have explored its utility in creating targeted inhibitors and fluorescence probes, aligning with the growing demand for precision medicine and diagnostic tools. The CAS registry number 2228263-14-5 ensures its unambiguous identification in scientific literature and databases, facilitating global research collaboration.

In the context of green chemistry, 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one has been investigated for its potential in sustainable synthesis routes. With increasing emphasis on environmentally friendly processes, this compound's reactivity under mild conditions is a promising area of study. Additionally, its photophysical properties have sparked interest in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors. These applications are highly relevant to current trends in renewable energy and smart materials.

The synthesis of 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one typically involves multi-step organic reactions, including nitration, amination, and ketone formation. Researchers have optimized these processes to improve yield and purity, addressing the need for cost-effective and scalable production methods. The compound's stability and solubility profiles are also critical factors in its practical applications, making it a focus of formulation studies.

From a regulatory perspective, CAS No. 2228263-14-5 is not classified as a hazardous substance, which enhances its appeal for industrial and academic use. However, proper handling protocols are recommended to ensure safety during laboratory procedures. The compound's spectroscopic data, including NMR and mass spectrometry results, are well-documented, aiding in its characterization and quality control.

Looking ahead, 2-amino-1-(2-methoxy-4-nitrophenyl)propan-1-one is poised to play a pivotal role in advancing bioconjugation techniques and catalytic systems. Its compatibility with click chemistry and other bioorthogonal reactions opens new avenues for biomarker development and drug delivery systems. As the scientific community continues to explore its potential, this compound remains a key player in the evolution of functional materials and therapeutic agents.